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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392

Technical Support Center: Meldrum's Acid-13C3

This technical support center provides troubleshooting guidance and frequently asked
questions (FAQs) to assist researchers, scientists, and drug development professionals in
effectively dissolving Meldrum's acid-13C3 for their experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Meldrum's acid-13C3 and how does the isotopic labeling affect its properties?

Al: Meldrum's acid-13C3, or 2,2-dimethyl-1,3-dioxane-4,6-dione-13C3, is a stable isotope-
labeled version of Meldrum's acid. The three carbon atoms in the dioxin ring are replaced with
the carbon-13 isotope. For the purposes of solubility, the isotopic labeling does not significantly
alter the chemical properties compared to the unlabeled compound. Therefore, solubility data
and handling procedures for standard Meldrum's acid are directly applicable.

Q2: What are the general solubility characteristics of Meldrum's acid-13C3?

A2: Meldrum's acid is a white to beige crystalline solid.[1] It is sparingly soluble in water but
exhibits good solubility in polar organic solvents.[2] Its polar nature, due to the presence of two
carbonyl groups, enhances its solubility in such solvents.[3] Conversely, it has limited solubility
in non-polar solvents.[2]

Q3: In which solvents is Meldrum's acid-13C3 most soluble?
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A3: Meldrum's acid-13C3 is readily soluble in polar organic solvents such as methanol,
ethanol, acetone, and dioxane.[1][4][5] It is also slightly soluble in chloroform.[6]

Q4: What is the solubility of Meldrum's acid-13C3 in water?
A4: The solubility of Meldrum's acid in water is approximately 2.5 g/100 mL at 20°C.[6]
Q5: Will heating improve the solubility of Meldrum's acid-13C3?

A5: Yes, increasing the temperature generally enhances the solubility of Meldrum's acid, as is
common for many organic compounds.[3] However, it is crucial to note that Meldrum's acid
decomposes at its melting point of 94-95°C.[7] Therefore, gentle heating is recommended, and
prolonged heating at high temperatures should be avoided.

Troubleshooting Guide
Issue: My Meldrum's acid-13C3 is not dissolving in the chosen solvent.
Question 1: What solvent are you using?

o Answer: Meldrum's acid-13C3 has limited solubility in non-polar solvents and is only
sparingly soluble in water.[2][6] For optimal solubility, polar organic solvents such as
methanol, ethanol, acetone, or dioxane are recommended.[1][4][5]

Question 2: Have you tried gentle heating?

o Answer: Gently warming the solution can significantly improve solubility.[3] Use a water bath
or a stirrer hotplate set to a low temperature (e.g., 40-50°C). Avoid temperatures
approaching the compound's melting and decomposition point (94-95°C).[7]

Question 3: Is the particle size of the solid affecting dissolution?

e Answer: If you have large crystals of Meldrum's acid-13C3, reducing the particle size can
increase the surface area available for solvation, thereby speeding up dissolution. You can
gently crush the crystals to a fine powder using a mortar and pestle.

Question 4: Have you considered using a co-solvent system?
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e Answer: If you need to dissolve Meldrum's acid-13C3 in a solvent where it has poor

solubility (e.g., an aqueous buffer), you can first dissolve it in a minimal amount of a miscible

polar organic solvent (like DMSO or ethanol) and then slowly add this stock solution to your

agueous medium with vigorous stirring.[8][9]

Solubility Data

The following table summarizes the known solubility of Meldrum's acid. The data is applicable

to Meldrum's acid-13C3 as isotopic labeling does not significantly impact solubility.

Solvent Solubility Temperature (°C) Reference
Water 2.5 g/100 mL 20 [6]
Methanol Soluble Not Specified [5]
Ethanol Soluble Not Specified [4]
Acetone Soluble Not Specified [4]
Dioxane Soluble (5%) Not Specified [1]
Chloroform Slightly Soluble Not Specified [6]

Experimental Protocol: Improving Solubility with a

Co-Solvent System

This protocol describes a method for preparing a solution of Meldrum's acid-13C3 in a

predominantly aqueous medium using a co-solvent.

Materials:

Meldrum's acid-13C3

Dimethyl sulfoxide (DMSO)

Aqueous buffer of choice (e.g., PBS)

Vortex mixer
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o Magnetic stirrer and stir bar
¢ Volumetric flasks and pipettes
Procedure:
e Prepare a Stock Solution:
o Weigh the desired amount of Meldrum's acid-13C3.

o Dissolve the solid in a minimal volume of DMSO. For example, to prepare a 100 mM stock
solution, dissolve 14.7 mg of Meldrum's acid-13C3 (MW = 147.1 g/mol for the 13C3
isotopologue) in 1 mL of DMSO.

o Ensure complete dissolution by vortexing the solution. Gentle warming (up to 40°C) can
be applied if necessary.

» Prepare the Final Solution:

o Place the desired volume of the agqueous buffer in a beaker or flask with a magnetic stir
bar.

o While stirring the aqueous buffer vigorously, slowly add the required volume of the
Meldrum's acid-13C3 stock solution dropwise.

o Continue stirring for at least 10 minutes to ensure a homogeneous solution.

o Note: The final concentration of the co-solvent (DMSO) should be kept as low as possible
to avoid potential interference with downstream experiments. It is advisable to keep the
final DMSO concentration below 1% (v/v).

Visual Troubleshooting Workflow
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Troubleshooting Workflow for Meldrum's Acid-13C3 Solubility

Start: Dissolving Meldrum's Acid-13C3

Is the solvent polar organic (e.g., MeOH, EtOH, Acetone)?

Action: Switch to a recommended polar organic solvent.

Action: Use a co-solvent system (e.g., DMSO/Water).

Does it dissolve?

till no

Success: Solution Prepared Consult further literature or technical support. Action: Reduce particle size (grind crystals).

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Meldrum's acid-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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